Cas no 132685-02-0 (1,1’-EthylidenebisL-tryptophan)

• Product name: 1,1’-EthylidenebisL-tryptophan
• CAS No: 132685-02-0
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 187019
• PubChem ID: 107700

1,1’-EthylidenebisL-tryptophan Chemical and Physical Properties

Names and Identifiers

• Tryptophan Related Compound A
• EBT
• 1,1’-Ethylidenebis[L-tryptophan]
• 1,1'-Ethylidenebis[L-tryptophan]
• 1,1'-ethylidenebis<L-tryptophan>
• L-Tryptophan,1,1'-ethylidenebis- (9CI)
• 1,1'-ETHYLIDENEBIS-(L-TRYPTOPHAN)
• 1,1'-ETHYLIDENE-BIS-(L-TRYPTOPHAN)
• Tryptophan Related Compound A (15 mg) (1,1'-ethylidene-bis(L-tryptophan))
• 1,1′-Ethylidenebis-(L-tryptophan)
• PEAK E
• CONTAMINANT 97
• 1,1'-ETHYLIDENE-BIS(L-TRYTOPHAN)
• 1,1'-ETHYLIDENE-BIS(L-TRYPTOPHAN)
• Tryptophan Related Compound A (15 mg) (1,1'-ethylidene-bis-(L-tryptophan))
• J534.602I
• 3,3'-[Ethylidenebis(1H-indole-1,3-diyl)]bis[(2S)-2-aminopropanoic] Acid (1,1'-Ethylidenebistryptophan)
• 3,3'-ETHYLIDENEBIS((1H-INDOLE-1,3-DIYL))BIS((2S)-2-AMINOPROPANOIC ACID)
• 1,1'-ethylidene bis(tryptophan)
• CHEMBL1433441
• 1,1'-ethylidene bis[tryptophan]
• PD165962
• J-006207
• 1,1'-ethylidenebis(L-tryptophan)
• NCGC00163331-01
• 3,3-(ETHANE-1,1-DIYLBIS(1H-INDOL-1,3-DIYL))BIS((2S)-2-AMINOPROPANOIC ACID)
• (2S,2'S)-3,3'-(1,1'-(Ethane-1,1-diyl)bis(1H-indole-3,1-diyl))bis(2-aminopropanoic acid)
• 132685-02-0
• (2S,2'S)-3,3'-(Ethane-1,1-diylbis(1H-indole-1,3-diyl))bis(2-aminopropanoic acid)
• 1,1'-Ethylidenebis(tryptophan)
• XP857D0YL2
• TRYPTOPHAN IMPURITY A [EP IMPURITY]
• Q27293947
• (2S,2'S)-3,3'-(1,1'-(Ethane-1,1-diyl)bis(1H-indole-3,1-diyl))bis(2-aminopropanoicacid)
• 1,1'-Ebt
• 1,1 inverted exclamation mark -Ethylidenebis[L-tryptophan]
• L-Tryptophan, 1,1'-ethylidenebis-
• (2S)-2-amino-3-[1-[1-[3-[(2S)-2-amino-2-carboxyethyl]indol-1-yl]ethyl]indol-3-yl]propanoic acid
• SCHEMBL1339902
• DTXSID801301794
• UNII-XP857D0YL2
• 1,1a(2)-Ethylidenebis[L-tryptophan]
• 1,1’-EthylidenebisL-tryptophan

• Inchi： InChI=1S/C24H26N4O4/c1-14(27-12-15(10-19(25)23(29)30)17-6-2-4-8-21(17)27)28-13-16(11-20(26)24(31)32)18-7-3-5-9-22(18)28/h2-9,12-14,19-20H,10-11,25-26H2,1H3,(H,29,30)(H,31,32)/t19-,20-/m0/s1
• InChI Key： DETVQFQGSVEQBH-PMACEKPBSA-N
• SMILES： CC(N1C=C(C[C@@H](C(=O)O)N)C2=CC=CC=C21)N3C=C(C[C@@H](C(=O)O)N)C4=CC=CC=C43

Computed Properties

• Exact Mass: 434.19500
• Monoisotopic Mass: 434.195405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 137

Experimental Properties

• Color/Form: Not determined
• Density: 1.41
• Boiling Point: 718.5°Cat760mmHg
• Flash Point: 388.4°C
• Refractive Index: 1.691
• PSA: 136.50000
• LogP: 3.97220
• Solubility: Not determined

1,1’-EthylidenebisL-tryptophan Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives